Cas no 848133-05-1 (Benzeneethanethioamide, 4-amino-2-chloro-)

• Product Name: Benzeneethanethioamide, 4-amino-2-chloro-
• CAS No: 848133-05-1
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 4220578
• PubChem ID: 11401405
• Update Time: 2025-04-24

Benzeneethanethioamide, 4-amino-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioamide, 4-amino-2-chloro-
• DTXSID101282345
• 848133-05-1
• 4-Amino-2-chlorobenzeneethanethioamide

• Inchi： 1S/C8H9ClN2S/c9-7-4-6(10)2-1-5(7)3-8(11)12/h1-2,4H,3,10H2,(H2,11,12)
• InChI Key： YLTLTTHEZWUQSG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(N)=S)N

Computed Properties

• Exact Mass: 200.0174972Da
• Monoisotopic Mass: 200.0174972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.1Ų